1'-(2-methylbenzo[d]thiazole-6-carbonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-(2-methyl-1,3-benzothiazole-6-carbonyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C21H18N2O3S/c1-13-22-17-8-7-14(11-18(17)27-13)19(24)23-10-4-9-21(12-23)16-6-3-2-5-15(16)20(25)26-21/h2-3,5-8,11H,4,9-10,12H2,1H3
• InChI Key: NLEOBRSHTDVHOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)C(=O)N3CCCC4(C3)C5=CC=CC=C5C(=O)O4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1798029-54-5

Description

The compound is a complex organic molecule that likely contains a benzothiazole moiety. Benzothiazole is a heterocyclic compound; it’s essentially a benzene ring fused with a thiazole ring. Thiazoles are aromatic sulfur-nitrogen compounds that are found in many important drugs.

Synthesis Analysis

While specific synthesis methods for the requested compound were not found, there are general methods for synthesizing benzothiazole derivatives. For instance, one method involves a Pd-catalyzed reaction.

Molecular Structure Analysis

Benzothiazole, a part of the compound, is a heterocyclic compound with a five-membered C3NS ring. The thiazole ring includes a nitrogen atom and a sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. For example, a related compound, 2-methylbenzo[d]thiazole-6-carbonitrile, has a melting point of 142-144ºC, a boiling point of 325.1ºC at 760mmHg, and a molecular weight of 174.22200.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, many drugs containing a benzothiazole ring have diverse biological activities.

Safety and Hazards

The safety and hazards of the compound would depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for safety information.

Future Directions

The future directions would depend on the specific applications of the compound. Benzothiazole derivatives have been studied for their potential use in various fields, including medicine.